Cas no 666734-60-7 (3-Hydroxy-N-methoxy-N-methylnaphthalene-2-carboxamide)

• Product Name: 3-Hydroxy-N-methoxy-N-methylnaphthalene-2-carboxamide
• CAS No: 666734-60-7
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 1718503
• PubChem ID: 45744002
• Update Time: 2025-10-25

3-Hydroxy-N-methoxy-N-methylnaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxamide, 3-hydroxy-N-methoxy-N-methyl-
• W11371
• MFCD15376392
• AKOS008476256
• 3-hydroxy-N-methoxy-N-methyl-2-Naphthalenecarboxamide
• 666734-60-7
• 3-hydroxy-N-methoxy-N-methylnaphthalene-2-carboxamide
• DB-425011
• 3-Hydroxy-N-methoxy-N-methyl-2-naphthamide
• WS-02321
• 3-Hydroxy-N-methoxy-N-methylnaphthalene-2-carboxamide

• MDL： MFCD15376392
• Inchi： 1S/C13H13NO3/c1-14(17-2)13(16)11-7-9-5-3-4-6-10(9)8-12(11)15/h3-8,15H,1-2H3
• InChI Key： KAQVQJKCMLYONP-UHFFFAOYSA-N
• SMILES： OC1=CC2C=CC=CC=2C=C1C(N(C)OC)=O

Computed Properties

• Exact Mass: 231.08959
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on 3-Hydroxy-N-methoxy-N-methylnaphthalene-2-carboxamide

Comprehensive Overview of 3-Hydroxy-N-methoxy-N-methylnaphthalene-2-carboxamide (CAS No. 666734-60-7)

3-Hydroxy-N-methoxy-N-methylnaphthalene-2-carboxamide (CAS No. 666734-60-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This naphthalene derivative, characterized by its unique hydroxy and methoxy-N-methyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which combines a naphthalene backbone with a carboxamide moiety, makes it a valuable building block for researchers exploring drug discovery, fluorescence probes, and polymer additives.

In recent years, the demand for 3-Hydroxy-N-methoxy-N-methylnaphthalene-2-carboxamide has surged due to its potential applications in pharmaceutical intermediates. Researchers are particularly interested in its role in developing kinase inhibitors and anti-inflammatory agents, topics frequently searched in academic and industrial databases. The compound's ability to modulate biological pathways has also made it a subject of studies related to cancer therapeutics and neurodegenerative diseases, aligning with trending health-focused queries.

From a synthetic chemistry perspective, CAS No. 666734-60-7 is often highlighted for its reactivity in amide coupling reactions and O-methylation processes. These features are critical for designing high-performance materials, such as organic semiconductors and liquid crystals, which are currently hot topics in material science forums. Its stability under various conditions further enhances its utility in green chemistry applications, a niche frequently explored in sustainability-driven research.

The compound's nomenclature, 3-Hydroxy-N-methoxy-N-methylnaphthalene-2-carboxamide, reflects its structural complexity, often prompting queries about its IUPAC naming rules and spectroscopic characterization (e.g., NMR, HPLC). Analytical chemists emphasize its distinct UV-Vis absorption properties, which are relevant for sensor development—a trending subtopic in nanotechnology discussions. Additionally, its solubility profile in organic solvents like DMSO and methanol is frequently documented in patent literature.

In agrochemical research, 666734-60-7 has been investigated as a precursor for crop protection agents, addressing the growing global demand for sustainable pesticides. This aligns with popular searches on eco-friendly agrochemicals and precision farming. Its low environmental persistence, compared to traditional alternatives, positions it as a candidate for green formulations, a key focus area in regulatory updates.

Quality control of 3-Hydroxy-N-methoxy-N-methylnaphthalene-2-carboxamide is another critical aspect, with laboratories prioritizing HPLC purity assays and residual solvent analysis. These procedures are frequently queried in GMP compliance contexts, reflecting industry standards. The compound’s shelf-life under controlled storage conditions (e.g., inert atmosphere) is also a recurring topic in chemical stability studies.

Emerging trends in computational chemistry have further propelled interest in this compound. Molecular docking simulations using 3-Hydroxy-N-methoxy-N-methylnaphthalene-2-carboxamide as a ligand are explored in virtual screening studies, a technique gaining traction in AI-driven drug design. Such applications resonate with searches on machine learning in chemistry, highlighting its interdisciplinary relevance.

In summary, CAS No. 666734-60-7 represents a multifaceted compound bridging diverse scientific domains. Its applications span from life sciences to advanced materials, with each use case addressing contemporary challenges like therapeutic innovation and environmental sustainability. As research evolves, this compound is poised to remain a focal point in both academic and industrial settings.